Cas no 15685-17-3 (Manganese,bis(N,N-diethylcarbamodithioato-kS,kS')-)
15685-17-3 structure
Product Name:Manganese,bis(N,N-diethylcarbamodithioato-kS,kS')-
CAS No:15685-17-3
MF:C10H20MnN2S4
MW:351.477246284485
CID:174550
PubChem ID:85056
Update Time:2025-04-19
Manganese,bis(N,N-diethylcarbamodithioato-kS,kS')- Chemical and Physical Properties
Names and Identifiers
-
- Manganese,bis(N,N-diethylcarbamodithioato-kS,kS')-
- N,N-diethylcarbamodithioate,manganese(2+)
- Bis(diethylcarbamodithioato-S,S')manganese
- Bis(diethyldithiocarbamato-S,S')manganese
- manganese(2+) bis(diethylcarbamodithioate)
- Manganese, bis(diethylcarbamodithioato-S,S')-
- SCHEMBL2536699
- 15685-17-3
- EINECS 239-769-4
- DTXSID70166142
-
- Inchi: 1S/2C5H11NS2.Mn/c2*1-3-6(4-2)5(7)8;/h2*3-4H2,1-2H3,(H,7,8);/q;;+2/p-2
- InChI Key: SCDJWNPJRZRMGZ-UHFFFAOYSA-L
- SMILES: [Mn+2].[S-]C(N(CC)CC)=S.[S-]C(N(CC)CC)=S
Computed Properties
- Exact Mass: 350.988981
- Monoisotopic Mass: 350.988981
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 73
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.7
Experimental Properties
- Boiling Point: 176.4°Cat760mmHg
- Flash Point: 60.5°C
Manganese,bis(N,N-diethylcarbamodithioato-kS,kS')- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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